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Compound of Interest

(3-Formyl-5-methylphenyl)boronic
Compound Name: o
aci

Cat. No.: B151539

An In-depth Technical Guide to (3-Formyl-5-
methylphenyl)boronic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and spectral
properties of (3-Formyl-5-methylphenyl)boronic acid, a versatile building block in organic
synthesis and medicinal chemistry. This document is intended to serve as a valuable resource
for researchers and professionals engaged in drug discovery and development.

Core Properties

(3-Formyl-5-methylphenyl)boronic acid, with the CAS number 870777-33-6, is a
disubstituted phenylboronic acid derivative. Its structure features a formyl and a methyl group
at the meta-positions relative to the boronic acid moiety. This unique arrangement of functional
groups makes it a valuable intermediate for the synthesis of complex organic molecules.[1][2]
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Property Value Source

CAS Number 870777-33-6 [11[2][3]

Molecular Formula CsHsBOs3 [1103114]

Molecular Weight 163.97 g/mol [11[3]
InChl=1S/C8H9BO3/c1-6-2-

InChl 7(5-10)4-8(3-6)9(11)12/h2- [3]
5,11-12H,1H3
IDXLUNCVVBZUEN-

InChlKey [3]
UHFFFAOYSA-N
CC1=CC(=CC(C=0)=C1)B(0)

SMILES [1]

O

Physical and Chemical Properties

While specific experimental data for the melting and boiling points of (3-Formyl-5-

methylphenyl)boronic acid are not readily available in the reviewed literature, properties can

be inferred from closely related compounds such as 3-Formylphenylboronic acid.

Table of Physical and Chemical Properties
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Notes and Comparison

Melting Point

Data not available

For comparison, the melting
point of 3-Formylphenylboronic
acid is reported to be in the
range of 109-113 °C. The
presence of a methyl group

might slightly alter this value.

Boiling Point

Data not available

Boronic acids often
decompose at high
temperatures, making boiling
point determination

challenging.

Solubility

Data not available

Phenylboronic acids generally
exhibit solubility in polar

organic solvents like methanol.

[5]

Appearance

Likely a white to off-white solid

Based on the appearance of
similar phenylboronic acid

derivatives.

Stability

Store in an inert atmosphere at
2-8°C.[1]

Boronic acids can be sensitive
to air and moisture and may
undergo dehydration to form

boroxines.[6]

Spectral Data

Detailed spectral data for (3-Formyl-5-methylphenyl)boronic acid is not widely published.

However, the expected spectral characteristics can be predicted based on its structure and

comparison with analogous compounds like 3-Formylphenylboronic acid.

Predicted Spectral Characteristics:

e 1H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons, the aldehyde proton (around 10 ppm), the methyl protons (around 2.5 ppm), and a
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broad singlet for the boronic acid protons. The splitting patterns of the aromatic protons
would be indicative of the 1,3,5-substitution pattern. For comparison, the H NMR spectrum
of 3-Formylphenylboronic acid shows aromatic protons in the range of 7.5-8.3 ppm and the
aldehyde proton at 10.04 ppm.[7]

e 13C NMR: The carbon NMR spectrum would display signals for the aromatic carbons, the
carbonyl carbon of the aldehyde (typically >190 ppm), the methyl carbon, and the carbon
attached to the boron atom (which can sometimes be broad or difficult to observe).

« Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic absorption
bands for the O-H stretching of the boronic acid (broad, ~3300 cm~1), the C=0 stretching of
the aldehyde (~1700 cm~1), C-H stretching of the aromatic ring and aldehyde, and B-O
stretching (~1350 cm™1).

¢ Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak and
characteristic fragmentation patterns, including the loss of water and the boronic acid group.

Reactivity and Synthetic Applications

(3-Formyl-5-methylphenyl)boronic acid is a valuable reagent in organic synthesis, primarily
utilized in cross-coupling reactions and as a precursor for the synthesis of more complex
molecules.

Suzuki-Miyaura Coupling

The boronic acid functionality makes this compound an excellent coupling partner in palladium-
catalyzed Suzuki-Miyaura reactions for the formation of carbon-carbon bonds.[6] The presence
of the formyl and methyl groups allows for the synthesis of highly functionalized biaryl
compounds.

Diagram: Generalized Suzuki-Miyaura Coupling Workflow
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Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Other Synthetic Transformations

The formyl group can undergo a variety of chemical transformations, including:

Oxidation to a carboxylic acid.

Reduction to a hydroxymethyl group.

Reductive amination to form substituted amines.

Wittig reaction and other olefination reactions to form alkenes.

These reactions, combined with the reactivity of the boronic acid group, provide a versatile
platform for the synthesis of a wide range of complex organic molecules.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b151539?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Experimental Protocols

While a specific, detailed synthesis protocol for (3-Formyl-5-methylphenyl)boronic acid was
not found in the surveyed literature, a general and widely used method for the synthesis of
arylboronic acids is the reaction of a Grignard reagent with a trialkyl borate, followed by acidic
hydrolysis.[6][8]

General Synthesis of Phenylboronic Acids

Diagram: General Synthesis of Phenylboronic Acids

Acidic Workup (H3O™*)

Trialkyl borate (B(OR)s3)

Mg

Aryl Halide (Ar-X) + Mg/ Ether Grignard Reagent (Ar-MgX) *BOR):_y, Boronic Ester Intermediate FHOT Arylboronic Acid (Ar-B(OH)z)

Click to download full resolution via product page
Caption: A common synthetic route to arylboronic acids via a Grignard reagent.

Methodology:

o Grignard Reagent Formation: An aryl halide (e.g., 3-bromo-5-methylbenzaldehyde, with the
aldehyde group potentially protected) is reacted with magnesium turnings in an anhydrous
ether solvent (such as diethyl ether or tetrahydrofuran) to form the corresponding Grignard

reagent.
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o Borylation: The freshly prepared Grignard reagent is then added to a solution of a trialkyl
borate (e.g., trimethyl borate or triisopropyl borate) at low temperature (typically -78 °C).

» Hydrolysis: The resulting boronic ester intermediate is hydrolyzed by the addition of an
agueous acid (e.g., hydrochloric acid) to yield the final arylboronic acid product.

 Purification: The crude product is then purified, typically by recrystallization or column
chromatography.

Safety and Handling

(3-Formyl-5-methylphenyl)boronic acid is classified as a hazardous substance.[3]

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[3]

o Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).[3]

It is recommended to handle this compound in a well-ventilated fume hood, wearing
appropriate personal protective equipment, including gloves, safety glasses, and a lab coat.
Store the compound in a tightly sealed container in a cool, dry place under an inert
atmosphere.[1]

Potential Biological Activity

While no specific biological activity has been reported for (3-Formyl-5-methylphenyl)boronic
acid, the broader class of boronic acids has garnered significant interest in medicinal
chemistry.[8] Boronic acid derivatives are known to exhibit a range of biological activities,
including anticancer, antibacterial, and antiviral properties.[8] The boronic acid moiety can form
reversible covalent bonds with the active sites of certain enzymes, making them attractive
candidates for inhibitor design.[8] Further research is required to elucidate any potential
biological roles of (3-Formyl-5-methylphenyl)boronic acid.

Diagram: Boronic Acid-Enzyme Interaction
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Caption: Schematic of a boronic acid inhibitor forming a reversible covalent bond.

Conclusion

(3-Formyl-5-methylphenyl)boronic acid is a valuable and versatile chemical intermediate
with significant potential in organic synthesis and drug discovery. Its bifunctional nature allows
for a wide range of chemical modifications, making it an attractive starting material for the
construction of complex molecular architectures. While detailed experimental data for this
specific compound is limited, its properties and reactivity can be reasonably inferred from
related boronic acid derivatives. As with any chemical reagent, proper safety precautions
should be observed during handling and use. Further research into the specific properties and
biological activities of this compound is warranted and will likely expand its applications in
science and industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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